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Compound of Interest

Compound Name: Mordant Yellow 10

Cat. No.: B1146792 Get Quote

Synthesis of Mordant Yellow 10: A Technical
Guide
An In-depth Overview for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Mordant Yellow
10, a monoazo dye, starting from the readily available precursor, 4-aminobenzenesulfonic acid

(sulfanilic acid). The synthesis is a classic example of diazo coupling, a cornerstone of aromatic

chemistry and dye synthesis. This document outlines the detailed experimental protocols, key

reaction parameters, and expected outcomes, tailored for researchers, scientists, and

professionals in drug development who may utilize such synthetic pathways.

Introduction
Mordant Yellow 10, also known as C.I. 14010, is synthesized through a two-step process: the

diazotization of 4-aminobenzenesulfonic acid followed by an azo coupling reaction with 2-

hydroxybenzoic acid (salicylic acid)[1][2]. The sulfonic acid group imparted by the starting

material ensures the water solubility of the final dye, a crucial property for its application in

textiles[3]. The overall reaction involves the conversion of the primary aromatic amine of

sulfanilic acid into a reactive diazonium salt, which then acts as an electrophile in a substitution

reaction with the electron-rich aromatic ring of salicylic acid.
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The synthesis of Mordant Yellow 10 proceeds via the following key stages:

Diazotization: 4-aminobenzenesulfonic acid is treated with nitrous acid (generated in situ

from sodium nitrite and a strong acid) at low temperatures to form the corresponding

diazonium salt.

Azo Coupling: The freshly prepared diazonium salt is then coupled with salicylic acid under

controlled pH conditions to yield the final azo dye.

The logical workflow for this synthesis is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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